Cas no 29395-64-0 ((4aR)-4a,5,6,7,8,8aα,9,9aα-Octahydro-3,4aβ,5β-trimethylnaphtho[2,3-b]furan-2(4H)-one)

(4aR)-4a,5,6,7,8,8aα,9,9aα-Octahydro-3,4aβ,5β-trimethylnaphtho[2,3-b]furan-2(4H)-one structure
29395-64-0 structure
Product Name:(4aR)-4a,5,6,7,8,8aα,9,9aα-Octahydro-3,4aβ,5β-trimethylnaphtho[2,3-b]furan-2(4H)-one
CAS No:29395-64-0
MF:C15H22O2
MW:234.333984851837
CID:285449
Update Time:2024-02-29

(4aR)-4a,5,6,7,8,8aα,9,9aα-Octahydro-3,4aβ,5β-trimethylnaphtho[2,3-b]furan-2(4H)-one Chemical and Physical Properties

Names and Identifiers

    • Naphtho[2,3-b]furan-2(4H)-one,4a,5,6,7,8,8a,9,9a-octahydro-3,4a,5-trimethyl-, (4aR,5S,8aS,9aR)-
    • (4aR)-4a,5,6,7,8,8aα,9,9aα-Octahydro-3,4aβ,5β-trimethylnaphtho[2,3-b]furan-2(4H)-one
    • 10a-Eremophil-7(11)-en-12-oic acid,8-hydroxy-, g-lactone,(-)- (8CI)
    • Ligularenolide, tetrahydro-
    • Naphtho[2,3-b]furan-2(4H)-one,4a,5,6,7,8,8a,9,9a-octahydro-3,4a,5-trimethyl-, [4aR-(4aa,5a,8ab,9ab)]-
    • Tetrahydroligularenolide
    • CID 101288292
    • Eremophylenolide
    • Eremophilenolide
    • Inchi: 1S/C15H22O2/c1-9-5-4-6-11-7-13-12(8-15(9,11)3)10(2)14(16)17-13/h9,11,13H,4-8H2,1-3H3/t9-,11-,13+,15+/m0/s1
    • InChI Key: AEQDXSFIHGWHDV-SQWGHXPGSA-N
    • SMILES: O1C(C(C)=C2[C@H]1C[C@@H]1CCC[C@H](C)[C@@]1(C)C2)=O

Computed Properties

  • Exact Mass: 234.162
  • Monoisotopic Mass: 234.162
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 396
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 4.276

(4aR)-4a,5,6,7,8,8aα,9,9aα-Octahydro-3,4aβ,5β-trimethylnaphtho[2,3-b]furan-2(4H)-one Related Literature

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